molecular formula C11H14ClNO2 B1653651 N-[1-(4-Chlorophenyl)ethyl]-2-methoxyacetamide CAS No. 188125-55-5

N-[1-(4-Chlorophenyl)ethyl]-2-methoxyacetamide

Cat. No.: B1653651
CAS No.: 188125-55-5
M. Wt: 227.69 g/mol
InChI Key: FMLWJGRHNGEWOI-UHFFFAOYSA-N
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Description

N-[1-(4-Chlorophenyl)ethyl]-2-methoxyacetamide is a useful research compound. Its molecular formula is C11H14ClNO2 and its molecular weight is 227.69 g/mol. The purity is usually 95%.
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Properties

CAS No.

188125-55-5

Molecular Formula

C11H14ClNO2

Molecular Weight

227.69 g/mol

IUPAC Name

N-[1-(4-chlorophenyl)ethyl]-2-methoxyacetamide

InChI

InChI=1S/C11H14ClNO2/c1-8(13-11(14)7-15-2)9-3-5-10(12)6-4-9/h3-6,8H,7H2,1-2H3,(H,13,14)

InChI Key

FMLWJGRHNGEWOI-UHFFFAOYSA-N

SMILES

CC(C1=CC=C(C=C1)Cl)NC(=O)COC

Canonical SMILES

CC(C1=CC=C(C=C1)Cl)NC(=O)COC

Origin of Product

United States

Synthesis routes and methods

Procedure details

At room temperature, a solution of 16.6 g (0.107 mol) of racemic 1 -(4-chloro-phenyl)-ethylamine in 41 g of methyl methoxyacetate is mixed with stirring with 1.2 g of Novozym 435® (=immobilized lipase from Candida antarctica; 7300 U/g). Stirring is continued at 40° C. and the progress of the reaction is monitored by gas chromatographic sample analysis. After 2.5 hours, the conversion is 54%. At this stage, the reaction is terminated by filtering off the enzyme. In the filtrate that remains, the (S)-enantiomer of 1-(4-chloro-phenyl)-ethylamine has an ee value of 95.6%, while the (R)-enantiomer of N-(1-(4-chlorophenyl)-ethyl]-methoxyacetamide obtained has an ee value of 95.3%.
Quantity
16.6 g
Type
reactant
Reaction Step One
Quantity
41 g
Type
reactant
Reaction Step One

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